1-(~2~H_5_)Phenyl(~2~H_4_)ethan-1-ol
1-(~2~H_5_)Phenyl(~2~H_4_)ethan-1-ol
Brand Name:
Vulcanchem
CAS No.:
19547-01-4
VCID:
VC21034008
InChI:
InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i1D3,2D,3D,4D,5D,6D,7D
SMILES:
CC(C1=CC=CC=C1)O
Molecular Formula:
C8H10O
Molecular Weight:
131.22 g/mol
1-(~2~H_5_)Phenyl(~2~H_4_)ethan-1-ol
CAS No.: 19547-01-4
Cat. No.: VC21034008
Molecular Formula: C8H10O
Molecular Weight: 131.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 19547-01-4 |
|---|---|
| Molecular Formula | C8H10O |
| Molecular Weight | 131.22 g/mol |
| IUPAC Name | 1,2,2,2-tetradeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)ethanol |
| Standard InChI | InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i1D3,2D,3D,4D,5D,6D,7D |
| Standard InChI Key | WAPNOHKVXSQRPX-KIVWUKIISA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C([2H])(C([2H])([2H])[2H])O)[2H])[2H] |
| SMILES | CC(C1=CC=CC=C1)O |
| Canonical SMILES | CC(C1=CC=CC=C1)O |
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